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Compound of Interest

Compound Name: 3-Acetylaniline

Cat. No.: B120557 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals like 3-Acetylaniline is paramount. This guide provides immediate,

procedural, and step-by-step information for the safe operational use and disposal of 3-
Acetylaniline, also known as 3'-Aminoacetophenone.

Chemical Identifier and Properties:

Property Value

CAS Number 99-03-6[1][2]

Molecular Formula C₈H₉NO[1][2]

Molecular Weight 135.17 g/mol [2]

Appearance Dark yellow powder or solid[1][3]

Melting Point 95 - 99 °C / 203 - 210.2 °F[1][3]

Boiling Point 289 - 290 °C / 552.2 - 554 °F[3]

Solubility Soluble in alcohol[4]

Hazard Identification and Classification
3-Acetylaniline is classified as hazardous.[1] The primary hazards are summarized below:
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Hazard Category Statement

Acute Oral Toxicity Category 4 Harmful if swallowed.[1]

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1][3]

Serious Eye Damage/Eye

Irritation
Category 2

Causes serious eye irritation.

[1][3]

Specific target organ toxicity

(single exposure)
Category 3

May cause respiratory

irritation.[1][3]

Signal Word: Warning[1]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is the first line of defense against exposure. The following table

outlines the recommended PPE for handling 3-Acetylaniline.
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Protection Type Recommended PPE
Specifications and
Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield worn over safety

glasses.[5]

Must meet OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166.[1] Provides

protection against dust

particles and splashes.

Skin Protection
Chemical-resistant gloves

(e.g., nitrile rubber).[3][5]

Inspect gloves before use.

Change gloves immediately if

contaminated.

Laboratory coat.

A full-length, long-sleeved lab

coat should be worn and

buttoned to cover as much

skin as possible.

Closed-toe shoes and long

pants.[5]

Shoes should cover the entire

foot; sandals or perforated

shoes are not permitted.[5]

Respiratory Protection NIOSH-approved respirator.[5]

Required when dusts are

generated and engineering

controls are insufficient to

maintain exposure below

permissible limits.[5]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is crucial for minimizing risks.
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Workflow for Handling 3-Acetylaniline

Preparation

Handling

Cleanup & Disposal

1. Don Appropriate PPE

2. Prepare Well-Ventilated Area (Fume Hood)

3. Carefully Weigh/Transfer

4. Dissolve in Appropriate Solvent

5. Perform Reaction Under Controlled Conditions

6. Decontaminate Glassware and Surfaces

7. Dispose of Waste in Labeled Containers

8. Doff and Dispose of Contaminated PPE

9. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 3-Acetylaniline.
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Detailed Steps:

Preparation:

Don PPE: Before handling, put on all required personal protective equipment as detailed

in the PPE table.

Engineering Controls: Work in a well-ventilated area.[5] A chemical fume hood is strongly

recommended to minimize inhalation of dust.[5] Ensure safety showers and eyewash

stations are readily accessible.[5]

Handling:

Avoid Dust Generation: Handle 3-Acetylaniline carefully to avoid creating dust.[6]

Avoid Contact: Prevent contact with skin and eyes.[1] Do not breathe in the dust.[1]

Safe Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

[3] Keep away from incompatible materials such as acids, strong oxidizing agents, and

strong reducing agents.[1]

In Case of Exposure (First Aid):
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Exposure Route First Aid Measures

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[1]

Remove contact lenses if present and easy to

do. Get medical attention.[1][4]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes.[1] Get medical attention.[1]

Inhalation
Remove to fresh air.[1] If not breathing, give

artificial respiration. Get medical attention.[1]

Ingestion

Do NOT induce vomiting. Call a physician or

poison control center immediately.[1] Rinse

mouth with water.

Disposal Plan
Proper disposal of 3-Acetylaniline and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Disposal Steps:

Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste and consult local, regional, and national hazardous waste

regulations for complete and accurate classification.[1]

Containerization:

Dispose of contents and container to an approved waste disposal plant.[1]

Use designated, labeled containers for chemical waste. Do not mix with other waste.

Handle uncleaned containers as you would the product itself.

Spill Management:
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Minor Spills: For small, dry spills, carefully sweep or vacuum up the material, avoiding dust

generation, and place it in a suitable, labeled container for disposal.[6][7]

Major Spills: In the event of a large spill, evacuate the area and contact your institution's

Environmental Health & Safety (EH&S) department or emergency response team.[7]

Prevent spillage from entering drains or water courses.[7]

Emergency Contact Information:

CHEMTREC (USA): 1-800-424-9300

CHEMTREC (International): +1-703-527-3887

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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